Cas no 763126-53-0 (N-(5-FLUORO-2-METHYLPHENYL)-2-(4-PHENYLPIPERAZINO)ACETAMIDE)

• Product Name: N-(5-FLUORO-2-METHYLPHENYL)-2-(4-PHENYLPIPERAZINO)ACETAMIDE
• CAS No: 763126-53-0
• MF: C₁₉H₂₂FN₃O
• MW: 327.395887851715
• CID: 3030162
• PubChem ID: 1448810
• Update Time: 2025-06-09

N-(5-FLUORO-2-METHYLPHENYL)-2-(4-PHENYLPIPERAZINO)ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(5-FLUORO-2-METHYLPHENYL)-2-(4-PHENYLPIPERAZINO)ACETAMIDE
• YGA40013
• JS-2949
• Z46174213
• STK278902
• N-(5-fluoro-2-methylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide
• AKOS000676860
• 645-081-9
• 763126-53-0
• N-(5-fluoro-2-methylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide
• CS-0367966

• Inchi： 1S/C19H22FN3O/c1-15-7-8-16(20)13-18(15)21-19(24)14-22-9-11-23(12-10-22)17-5-3-2-4-6-17/h2-8,13H,9-12,14H2,1H3,(H,21,24)
• InChI Key： FOBUSVZERUNMSS-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)NC(CN1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 327.17469050Da
• Monoisotopic Mass: 327.17469050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.6Ų

Additional information on N-(5-FLUORO-2-METHYLPHENYL)-2-(4-PHENYLPIPERAZINO)ACETAMIDE

N-(5-FLUORO-2-METHYLPHENYL)-2-(4-PHENYLPIPERAZINO)ACETAMIDE: A Comprehensive Overview

N-(5-FLUORO-2-METHYLPHENYL)-2-(4-PHENYLPIPERAZINO)ACETAMIDE (CAS No. 763126-53-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the piperazine class of compounds, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-(5-FLUORO-2-METHYLPHENYL)-2-(4-PHENYLPIPERAZINO)ACETAMIDE consists of a piperazine ring attached to a phenyl group and an acetamide moiety, with a fluorinated and methylated benzene ring as a substituent. This unique arrangement of functional groups imparts the compound with specific pharmacological properties, making it a subject of interest for researchers exploring new drug candidates.

Recent studies have highlighted the potential of N-(5-FLUORO-2-METHYLPHENYL)-2-(4-PHENYLPIPERAZINO)ACETAMIDE in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine signaling pathways. The compound's interaction with these neurotransmitter systems has been shown to modulate receptor activity, potentially offering new avenues for the development of treatments for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, N-(5-FLUORO-2-METHYLPHENYL)-2-(4-PHENYLPIPERAZINO)ACETAMIDE has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential use in managing inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of N-(5-FLUORO-2-METHYLPHENYL)-2-(4-PHENYLPIPERAZINO)ACETAMIDE has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research indicates that the compound exhibits favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential therapeutic agent. These properties make it suitable for once-daily dosing regimens, enhancing patient compliance.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(5-FLUORO-2-METHYLPHENYL)-2-(4-PHENYLPIPERAZINO)ACETAMIDE in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings have paved the way for further clinical investigations to explore its therapeutic potential in larger patient populations.

From a synthetic chemistry perspective, the preparation of N-(5-FLUORO-2-METHYLPHENYL)-2-(4-PHENYLPIPERAZINO)ACETAMIDE involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methods, such as transition metal-catalyzed coupling reactions and microwave-assisted synthesis, have been employed to optimize the production process. These techniques not only enhance the efficiency of synthesis but also ensure the quality and consistency of the final product.

The potential applications of N-(5-FLUORO-2-METHYLPHENYL)-2-(4-PHENYLPIPERAZINO)ACETAMIDE extend beyond traditional pharmaceuticals. The compound's unique chemical structure has also attracted interest in other areas, such as materials science and chemical biology. For instance, researchers are exploring its use as a ligand in metalloenzymes or as a building block for supramolecular assemblies.

In conclusion, N-(5-FLUORO-2-METHYLPHENYL)-2-(4-PHENYLPIPERAZINO)ACETAMIDE (CAS No. 763126-53-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable candidate for further development in various fields of medicine and beyond.